2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H15N3O/c1-12-5-4-6-13(9-12)18-16(20)10-14-11-19-8-3-2-7-15(19)17-14/h2-9,11H,10H2,1H3,(H,18,20)
• InChI Key: GSMTXVFDGUBMES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CC2=CN3C=CC=CC3=N2
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of imidazo[1,2-a]pyridines, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide is not fully understood. However, it has been suggested that the compound may exert its biological activities by inhibiting specific enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and viruses, and reduce the production of amyloid-beta peptides in Alzheimer's disease models. The compound has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide in lab experiments is its potential therapeutic applications. However, one limitation is that the compound may have low solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide. Some of these include:
1. Further investigation of the mechanism of action of the compound to better understand how it exerts its biological activities.
2. Development of more efficient synthesis methods to improve the yield and purity of the compound.
3. Evaluation of the compound's potential use in the treatment of other diseases, such as viral infections and inflammatory disorders.
4. Investigation of the compound's pharmacokinetics and toxicity to determine its safety and efficacy in vivo.
5. Development of analogs of the compound with improved properties, such as solubility and bioavailability.

Synthesis Methods

The synthesis of 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide has been reported in the literature. One of the methods involves the reaction of 2-chloro-3-methylbenzoic acid with 2-aminopyridine in the presence of a base, followed by cyclization with an appropriate reagent.

Scientific Research Applications

2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide has been investigated for its potential use in various therapeutic applications. It has been found to exhibit anticancer, antifungal, and antiviral activities. In addition, it has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.